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Compound of Interest

Compound Name: 1,3-Cyclohexanedimethanamine

Cat. No.: B1196822

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Cyclohexanedimethanamine, also known as 1,3-bis(aminomethyl)cyclohexane (1,3-
BAC), is a cycloaliphatic diamine with the chemical formula C8H18N2.[1] It exists as a colorless
liquid at room temperature and is recognized for its role as a versatile chemical intermediate.[2]
[3] Its primary applications are as a curing agent for epoxy resins, where it contributes to rapid
hardening and high resistance to chemicals and yellowing, making it valuable in the production
of coatings and composite materials.[3][4] The molecule's structure, featuring a cyclohexane
ring with two aminomethyl groups, allows for its use in the synthesis of polyamides and as a
building block in various industrial and research applications.[5] This guide provides a
comprehensive overview of its physicochemical properties, experimental protocols for its
synthesis, and its applications.

Physicochemical Properties

The fundamental physicochemical properties of 1,3-Cyclohexanedimethanamine are
summarized in the table below. This data is essential for its handling, application, and in the
design of new synthetic pathways.
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Property Value References
Molecular Formula C8H18N2 [2][6]
Molecular Weight 142.24 g/mol [2][7]
CAS Number 2579-20-6 [2][6]
Appearance Clear, colorless liquid [2][8]
Odor Ammonia-like [9]
Melting Point <-70°C/-94 °F [6][8]
Boiling Point 220 °C /428 °F at 760 mmHg [6][8]
Density 0.945 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.493 [2]
Flash Point 106 °C / 222.8 °F (closed cup) [8]
Water Solubility Soluble [6][10]

pKa

10.57 + 0.29 (Predicted)

[6]

LogP

0.783 at 21.5 °C

[6]

Spectral Data

Spectroscopic data is critical for the identification and characterization of 1,3-
Cyclohexanedimethanamine.
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Spectral Data Type

Identifiers/Notes References

1S/C8H18N2/c9-5-7-2-1-3-8(4-

InChl
7)6-10/h7-8H,1-6,9-10H2
QLBRROYTTDFLDX-

InChlKey [61[7]
UHFFFAOYSA-N

SMILES C1CC(CC(C1)CN)CN [7]
Available in NIST Mass

GC-MS [7]

Spectrometry Data Center

1H NMR Spectra

Available in spectral databases  [7]

Experimental Protocols: Synthesis of 1,3-
Cyclohexanedimethanamine

Several synthetic routes for 1,3-Cyclohexanedimethanamine have been developed. The

following protocols detail common laboratory-scale and industrial preparation methods.

Protocol 1: Hydrogenation of m-Xylylenediamine

(MXDA)

This is a primary commercial route for producing a mixture of 1,3- and 1,4-isomers.[1]

Methodology:

o Reactor Setup: A 100 mL Parr reactor equipped with a magnetically driven stirrer and an

electric heater is used for the hydrogenation reaction.[2]

o Charging the Reactor: The reactor is charged with m-xylylenediamine, a suitable solvent, a

catalyst (e.g., supported ruthenium on charcoal or alumina), and a promoter as required.[2]

[11]

¢ Inerting and Pressurization: The reactor is purged first with nitrogen (N2) and then with

hydrogen (H2). Subsequently, it is pressurized with H2 to approximately 2 MPa.[2]
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e Reaction Conditions: The reaction mixture is heated to the target temperature while stirring.
The H2 pressure is maintained at a constant level by replenishing it from a storage tank.[2]
The reaction temperature for the second stage of hydrogenation is typically between 80-130
°C, with a pressure of 5-8 MPa.[11]

» Reaction Monitoring and Completion: The reaction progress is monitored by observing the
H2 consumption from the storage tank. The reaction is considered complete when H2
consumption ceases.[2]

e Product Recovery and Analysis: After the reaction is complete, the reactor is cooled to room
temperature. The reaction mixture is collected, and the catalyst is removed by filtration. The
final product mixture is then analyzed using gas chromatography (GC) and gas
chromatography-mass spectrometry (GC-MS).[2]

aaaaaaaaaaaaa

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-BAC via hydrogenation.

Protocol 2: Reductive Amination of Resorcinol (One-Pot
Pathway)

This method provides a cost-effective route starting from resorcinol.[12]
Methodology:

e Reactor Setup: A 50 mL stainless-steel autoclave equipped with magnetic stirring is utilized.
[12]
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Charging the Reactor: 0.5 g (4.5 mmol) of resorcinol, 15 mL of H20, and 0.20 g of Raney Ni
are introduced into the autoclave.[12]

Inerting and Pressurization: The sealed reactor is purged with H2 three times. It is then
pressurized sequentially with ammonia (NH3) and H2 to the desired pressures.[12]

Reaction Conditions: The reactor is heated to the designated temperature with continuous
stirring at 1000 rpm to initiate the reaction.[12]

Product Recovery and Analysis: Upon completion, the reactor is cooled to room temperature.
The reaction products are separated from the catalyst by centrifugation and subsequently
analyzed by GC or GC-MS.[12]
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One-Pot Reductive Amination of Resorcinol
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Caption: Synthesis of 1,3-cyclohexanediamine from resorcinol.
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Protocol 3: Oximation-Hydrogenation of 1,3-
Cyclohexanedione

This two-step pathway involves the formation of an oxime intermediate followed by
hydrogenation.[12]

Methodology:
o Synthesis of 1,3-Cyclohexanedione (1,3-CHD) from Resorcinol:

o A 50 mL stainless-steel autoclave is charged with 2 g (18.2 mmol) of resorcinol, 10 mL of
H20, 0.80 g of sodium hydroxide, and 0.20 g of Raney Ni.[12]

o The reactor is sealed, purged with H2 three times, and then pressurized with H2.[12]

o The mixture is heated to the desired temperature with stirring at 1000 rpm to produce 1,3-
CHD. The resulting liquid reaction mixture is used directly in the next step after filtration.
[12]

e Oximation of 1,3-CHD: The crude 1,3-CHD solution is reacted with hydroxylamine
hydrochloride to form the 1,3-cyclohexanedione dioxime (1,3-CHDO) intermediate.[12]

» Hydrogenation of 1,3-CHDO:

o

A 50 mL stainless-steel autoclave is charged with 0.20 g (1.4 mmol) of 1,3-CHDO, 15 mL
of methanol, and 0.30 g of Raney Ni.[12]

o

The reactor is sealed, purged with H2 three times, and pressurized with H2.[12]

o

The mixture is heated with continuous stirring (1000 rpm) to initiate hydrogenation.[12]

[¢]

After cooling, the product is separated from the catalyst by centrifugation and analyzed by
GC or GC-MS.[12]
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Oximation-Hydrogenation Synthesis Pathway

Step 1: Hydrogenation of Resorcinol
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Hydrogenation
(Raney Ni, H2, NaOH)

Step 2: Oximation

1,3-Cyclohexanedione (1,3-CHD) Hydroxylamine HCI 1,3-CHDO (Oxime)

Reacts with

Step-3: Hydrogenation of Oxime

Hydrogenation
(Raney Ni, H2, Methanol)

1,3-Cyclohexanediamine

Oximation Reaction

Click to download full resolution via product page
Caption: Two-step synthesis via an oxime intermediate.

Applications in Research and Development

While 1,3-Cyclohexanedimethanamine is predominantly an industrial chemical, its properties
make it a subject of interest in several research areas:
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o Epoxy Resin Curing: It is widely used as a curing agent (hardener) for epoxy resins. The
resulting cured products exhibit high thermal stability and mechanical strength.[1][4]

o Polymer Synthesis: As a diamine, it serves as a monomer for the synthesis of polyamides
and polyureas.[1][5]

e CO2 Separation Membranes: It has been utilized as a cross-linking agent in the formation of
fiber-based membranes designed for the separation of CO2.[2]

» Molecular Sieves and lon Exchangers: It is used in the synthesis of open-framework
bimetallic phosphites, which have potential applications as molecular sieves and ion
exchangers.[2]

Its application in direct drug development is not prominent in the literature; however, its role as
a versatile building block could allow for its incorporation into more complex molecules with
potential biological activity.

Safety and Handling

1,3-Cyclohexanedimethanamine is a corrosive substance that requires careful handling.[1]
[13]

e Hazards: It causes severe skin burns and eye damage.[7][13] It is harmful if swallowed or in
contact with skin.[7] Inhalation may cause severe irritation to the respiratory tract.[13]

o Personal Protective Equipment (PPE): Use of appropriate PPE is mandatory. This includes
chemical-resistant gloves, safety goggles or a face shield, and protective clothing.[8] In case
of inadequate ventilation, a NIOSH/MSHA-approved respirator is necessary.[8][9]

e Handling: Handle in a well-ventilated area or in a closed system. Avoid contact with skin,
eyes, and clothing. Wash thoroughly after handling.[8][13]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[8][13] Keep
containers tightly closed.[13]
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First Aid: In case of eye contact, flush with plenty of water for at least 30 minutes and seek
immediate medical attention.[13] For skin contact, immediately flush with water for at least
15 minutes while removing contaminated clothing.[13] If ingested, do not induce vomiting
and get immediate medical aid.[13] If inhaled, move to fresh air; if breathing is difficult,
administer oxygen.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 1,3-Cyclohexanedimethanamine]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1196822#physicochemical-properties-of-1-3-
cyclohexanedimethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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